Cas no 872059-40-0 (3-(2S)-2-aminopropylbenzonitrile)

• Product Name: 3-(2S)-2-aminopropylbenzonitrile
• CAS No: 872059-40-0
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 4271219
• PubChem ID: 60059446
• Update Time: 2025-09-20

3-(2S)-2-aminopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(2S)-2-aminopropyl]-
• 3-(2S)-2-aminopropylbenzonitrile
• SCHEMBL5262783
• 872059-40-0
• 3-[(2S)-2-aminopropyl]benzonitrile
• EN300-1845822

• Inchi： 1S/C10H12N2/c1-8(12)5-9-3-2-4-10(6-9)7-11/h2-4,6,8H,5,12H2,1H3/t8-/m0/s1
• InChI Key： DLAICHCEMPCHOX-QMMMGPOBSA-N
• SMILES： C(#N)C1=CC=CC(C[C@@H](N)C)=C1

Computed Properties

• Exact Mass: 160.100048391Da
• Monoisotopic Mass: 160.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų